Cas no 889939-43-9 (7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo1,5-apyrimidine)

• Product Name: 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo1,5-apyrimidine
• CAS No: 889939-43-9
• MF: C₁₄H₁₁Cl₂N₃
• MW: 292.163240671158
• MDL: MFCD08445702
• CID: 4718640
• Update Time: 2025-07-23

7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine
• 7-chloro-2-(3-chlorophenyl)-5,6-dimethylpyrazolo[1,5-a]pyrimidine
• ST50400528
• 7-chloro-2-(3-chlorophenyl)-5,6-dimethyl-8-hydropyrazolo[1,5-a]pyrimidine
• 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo1,5-apyrimidine

• MDL： MFCD08445702
• Inchi： 1S/C14H11Cl2N3/c1-8-9(2)17-13-7-12(18-19(13)14(8)16)10-4-3-5-11(15)6-10/h3-7H,1-2H3
• InChI Key： DGIZSUGHDHQEFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NC2=CC(C3C=CC=C(C=3)Cl)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Topological Polar Surface Area: 30.2

7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo1,5-apyrimidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo1,5-apyrimidine

Professional Introduction to 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine (CAS No. 889939-43-9)

7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine, identified by the CAS number 889939-43-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including the presence of chlorine substituents and a dimethyl group, contribute to its unique chemical properties and biological interactions.

The 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine molecule exhibits a fused ring system consisting of a pyrazole and a pyrimidine ring. This bicyclic structure is a common motif in drug discovery, as it can facilitate optimal binding to biological targets. The chlorine atoms at the 7th and 3rd positions relative to the pyrimidine ring enhance the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the dimethyl groups at the 5th and 6th positions contribute to steric hindrance and can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential as pharmacological agents. The pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied for its role in inhibiting various enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. Specifically, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of kinases and other enzymes that are aberrantly expressed in tumor cells.

One of the most compelling aspects of 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine is its potential as a lead compound for drug development. Researchers have leveraged its structural framework to design analogs with enhanced potency and selectivity. For instance, modifications to the chlorine substituents or the phenyl ring have been explored to optimize binding affinity to target proteins. These efforts align with current trends in medicinal chemistry aimed at improving drug-like properties such as bioavailability, metabolic stability, and reduced toxicity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine. Molecular docking studies have been instrumental in predicting how this molecule might interact with biological targets such as protein kinases. These virtual screening approaches have identified promising candidates for further experimental validation. Moreover, machine learning algorithms have been employed to analyze large datasets of bioactive compounds, helping researchers identify structural features that correlate with biological activity.

The synthesis of 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole derivatives and amidine precursors. The introduction of chlorine atoms typically involves halogenation reactions using reagents such as phosphorus oxychloride or sulfuryl chloride. The dimethyl groups are often incorporated during late-stage functionalization steps to achieve the desired substitution pattern.

The pharmacological profile of 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine has been investigated in several preclinical models. Initial studies suggest that this compound exhibits inhibitory activity against certain kinases associated with cancer cell proliferation. The presence of chlorine substituents appears to enhance binding affinity by increasing electrostatic interactions with negatively charged residues on the target protein surface. Additionally, the phenyl ring may contribute to hydrophobic interactions within the binding pocket.

One notable finding from recent research is the compound's ability to modulate intracellular signaling pathways relevant to tumor growth and survival. In vitro assays have demonstrated that 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine can inhibit phosphorylation events mediated by specific kinases. This activity could potentially lead to therapeutic effects by disrupting signaling cascades that promote cancer cell survival or metastasis. Further investigation into its mechanism of action will be crucial for understanding its full therapeutic potential.

The chemical stability of 7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine is another critical consideration in drug development. Factors such as pH sensitivity, light exposure, and storage conditions can influence its shelf life and efficacy. Researchers have conducted stability studies under various conditions to determine optimal storage protocols for maintaining potency over time. These studies are essential for ensuring that clinical trial materials remain effective throughout their intended use period.

In conclusion,7-Chloro-2-(3-chloro-phenyl)-5,6-dimethyl-pyrazolo[1,5-a]pyrimidine (CAS No. 889939-43-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its potential as an inhibitor of key enzymes involved in disease pathways makes it an attractive starting point for developing novel therapeutics. Continued investigation into its synthesis, pharmacological effects,and chemical properties will be essential for advancing this compound toward clinical applications.